Cas no 2229251-08-3 (3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid)

3-(2,5-Dimethoxypyridin-4-yl)-3-methylbutanoic acid is a pyridine-based carboxylic acid derivative with a structurally distinct framework, combining a dimethoxypyridine core with a branched aliphatic carboxylic acid moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a synthetic intermediate or bioactive scaffold. The presence of methoxy groups enhances its solubility and reactivity, while the sterically hindered butanoic acid chain may influence binding interactions in molecular applications. Its well-defined structure allows for precise modifications, making it valuable in medicinal chemistry for the development of novel therapeutic agents. The compound’s stability and functional group compatibility further support its utility in diverse synthetic pathways.
3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid structure
2229251-08-3 structure
Product Name:3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid
CAS No:2229251-08-3
MF:C12H17NO4
MW:239.267683744431
CID:6406662
PubChem ID:165612636
Update Time:2025-10-23

3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid
    • 2229251-08-3
    • EN300-1729330
    • Inchi: 1S/C12H17NO4/c1-12(2,6-11(14)15)8-5-10(17-4)13-7-9(8)16-3/h5,7H,6H2,1-4H3,(H,14,15)
    • InChI Key: AYAAXXVLDSKCBQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C(C=C1C(C)(C)CC(=O)O)OC

Computed Properties

  • Exact Mass: 239.11575802g/mol
  • Monoisotopic Mass: 239.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 68.6Ų

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Additional information on 3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid

Comprehensive Overview of 3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid (CAS No. 2229251-08-3)

3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid (CAS No. 2229251-08-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with methoxy groups at the 2 and 5 positions, coupled with a 3-methylbutanoic acid side chain. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its heterocyclic scaffold could serve as a building block for novel therapeutics targeting inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for high-purity intermediates like 3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid has surged, driven by advancements in precision medicine and green chemistry. The compound’s solubility and stability under physiological conditions make it a candidate for further exploration in prodrug design. Additionally, its structural versatility aligns with the growing trend of fragment-based drug discovery, where small molecules are used to map biological targets. Laboratories worldwide are optimizing synthetic routes to improve yield and reduce environmental impact, reflecting the industry’s shift toward sustainable synthesis.

The analytical characterization of CAS No. 2229251-08-3 involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry to ensure batch-to-batch consistency. Its logP value and pKa are critical parameters for pharmacokinetic studies, often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, Excretion) properties. As the scientific community seeks alternatives to traditional petrochemical-derived intermediates, this compound’s bio-based synthesis potential has become a hot topic in academic publications and patent filings.

Beyond pharmaceuticals, 3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid is explored in material science for its ability to modify polymer properties. Its electron-rich pyridine ring can enhance conductivity in organic electronic materials, a field gaining traction due to the rise of flexible electronics and wearable devices. Startups and R&D hubs are investigating its role in smart coatings and biodegradable plastics, addressing consumer demand for eco-friendly alternatives.

Frequently asked questions about this compound include its shelf life, storage conditions, and scalability in industrial production. Suppliers emphasize GMP compliance and regulatory documentation to meet the stringent requirements of FDA submissions and REACH compliance. As AI-driven molecular modeling accelerates compound screening, CAS No. 2229251-08-3 is increasingly featured in cheminformatics databases, highlighting its relevance in digital chemistry initiatives.

In conclusion, 3-(2,5-dimethoxypyridin-4-yl)-3-methylbutanoic acid exemplifies the intersection of innovation and practical application in modern chemistry. Its multifaceted utility across industries underscores the importance of continued investment in specialty chemicals that drive technological progress while adhering to environmental and safety standards.

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